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Compound of Interest

Compound Name: Nonanediamine

Cat. No.: B12528422

A new class of high-performance polyamides derived from nonanediamine is demonstrating
significant advantages over conventional nylons in demanding applications. This guide
provides a detailed comparison of the mechanical and thermal properties of Polyamide 9T
(PA9T), a leading nonanediamine-based nylon, with the widely used commercial-grade
Polyamide 6,6 (PA66). The data presented is compiled from technical datasheets and industry
sources, offering researchers and product developers a comprehensive overview for material
selection.

Nonanediamine-based nylons, particularly PA9T, are semi-aromatic polyamides that leverage
a nine-carbon diamine chain. This uniqgue molecular structure imparts properties such as high
heat resistance, low moisture absorption, and superior dimensional stability, positioning them
as a robust alternative to traditional engineering plastics.

At a Glance: Key Performance Metrics

The following table summarizes the key mechanical and thermal properties of unfilled PA9T
and PA66. The data for PA9T is primarily from Kuraray's Genestar™ and Mitsubishi's
Nylatron® PA9T grades, while the PA66 data represents a typical commercial grade. It is
important to note that values can vary based on the specific grade and conditioning of the
material.
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Nonanediamin Commercial
Property Test Standard e-Based Nylon Grade Nylon Units
(PA9T) (PA66) (Dry)
Thermal
Properties
Melting
1ISO 11357-1/-3,
Temperature 306 260 °C
ASTM D3418
(Tm)
Glass Transition
DMA 125 ~60 °C
Temperature (Tg)
Heat Deflection
ISO 75-1/-2,
Temperature (1.8 130 85 °C
ASTM D648
MPa)
Mechanical
Properties
_ ISO 527-1/-2,
Tensile Strength 103 90 MPa
ASTM D638
_ ISO 527-1/-2,
Tensile Modulus 2800 3550 MPa
ASTM D638
Tensile
_ ISO 527-1/-2,
Elongation at 10 50 %
ASTM D638
Break
Physical
Properties
Water Absorption
_ _ ISO 62 ~0.17 0.60 %
(24h immersion)
Water Absorption
_ ISO 62 0.80 8.0 %
(Saturation)
Density 1ISO 1183-1 ~1.13 1.14 g/cms3
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In-Depth Analysis of Performance Characteristics

Thermal Stability: One of the most significant advantages of PA9T is its superior thermal
performance. With a melting point of 306°C and a glass transition temperature of 125°C, PA9T
maintains its mechanical integrity at elevated temperatures where PA66 would soften and lose
its structural properties.[1][2] This makes PA9T an excellent candidate for under-the-hood
automotive components, electrical connectors, and other applications exposed to high heat.

Mechanical Strength and Stiffness: While PA66 exhibits a higher tensile modulus, indicating
greater stiffness, PA9T offers a higher tensile strength.[3] The high glass transition temperature
of PA9T contributes to its ability to retain good toughness at high temperatures, outperforming
both PA66 and PA46 in this regard.[2]

Moisture Resistance and Dimensional Stability: A key differentiator for nonanediamine-based
nylons is their exceptionally low water absorption.[1] PA9T's water absorption rate is
significantly lower than that of PA66, which is known to be hygroscopic.[2][4] This low moisture
uptake results in superior dimensional stability and the retention of mechanical properties in
humid environments, a critical factor for precision components.[5] The water absorption of
PA9T is often compared to that of PBT (polybutylene terephthalate), a material known for its
low moisture absorption.[2]

Experimental Protocols

The data presented in this guide is based on standardized testing methodologies to ensure
comparability. The following are detailed summaries of the key experimental protocols used to
characterize these polyamides.

Tensile Properties (ASTM D638)

This test method determines the tensile properties of plastics.[1]

e Specimen: A standard "dumbbell" or "dog-bone" shaped specimen is used, prepared by
injection molding or machining.[6]

o Apparatus: A universal testing machine (UTM) is employed to apply a controlled tensile force
to the specimen.[6]
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e Procedure: The specimen is securely held by grips in the UTM and pulled at a constant rate
of extension until it fractures. The force and elongation are continuously monitored.

e Calculated Properties:
o Tensile Strength: The maximum stress the material can withstand before breaking.[7]
o Tensile Modulus (Modulus of Elasticity): A measure of the material's stiffness.[7]

o Elongation at Break: The percentage increase in length that the material undergoes before
fracturing.

Data Analysis

Specimen Preparation Testing Procedure
Calculate:

Prepare Dumbbell Specimen Mount in Universal Apply Tensile Load . || - Tensile Strength
(ASTM D638) 7 Testing Machine (Constant Extension Rate) RG] a2 v A |y - Tensile Modulus

- Elongation at Break

Click to download full resolution via product page
Workflow for Tensile Property Testing (ASTM D638).

Thermal Transitions by Differential Scanning
Calorimetry (DSC) (ASTM D3418)

DSC is used to measure the temperatures and heat flows associated with thermal transitions in
a material.[3][8]

o Specimen: A small sample of the polymer (typically 5-10 mg) is encapsulated in an aluminum
pan.

» Apparatus: A Differential Scanning Calorimeter.

e Procedure: The sample is heated at a controlled rate (e.g., 10°C/min or 20°C/min) in an inert
atmosphere. The difference in heat flow between the sample and a reference pan is
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measured as a function of temperature.[9]

* Measured Properties:

o Glass Transition Temperature (Tg): The temperature at which the amorphous regions of
the polymer transition from a rigid to a rubbery state.[9]

o Melting Temperature (Tm): The temperature at which the crystalline regions of the polymer
melt.[9]

Encapsulate Polymer Sample (5-10mg)

:

Heat at Controlled Rate
in DSC (e.g., 10°C/min)

:

Measure Heat Flow vs. Temperature

:

Generate Thermogram

Identify Thermal Transitions:
- Glass Transition (Tg)
- Melting Point (Tm)

Click to download full resolution via product page
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Experimental Workflow for DSC Analysis (ASTM D3418).

Thermal Stability by Thermogravimetric Analysis (TGA)
(ASTM E1131)

TGA measures the change in mass of a sample as a function of temperature or time in a
controlled atmosphere.[10]

e Specimen: A small sample of the material (typically 10-20 mg) is placed in a TGA sample
pan.

e Apparatus: A Thermogravimetric Analyzer.

e Procedure: The sample is heated in a controlled atmosphere (e.g., nitrogen or air) at a
constant rate. The weight of the sample is continuously monitored as the temperature
increases.[2]

o Measured Properties:

o Decomposition Temperature: The temperature at which the material begins to degrade,
indicated by a significant loss in mass.

o Compositional Analysis: Can be used to determine the content of volatiles, polymer, and
fillers (e.g., ash content).[11]

Water Absorption (ASTM D570)

This test method is used to determine the relative rate of water absorption by plastics when
immersed.[12]

e Specimen: A pre-conditioned and weighed plastic specimen of a specific size.

e Procedure: The specimen is immersed in distilled water at a controlled temperature (typically
23°C) for a specified time (e.g., 24 hours). After immersion, the specimen is removed, patted
dry, and reweighed.

o Calculated Property:
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o Percentage of Water Absorption: Calculated from the increase in weight of the specimen.

Resulting Performance Properties

Nonanediamine-Based Nylon (PA9T) High Thermal Stability

(High Tg, Tm)
Good Chemical Resistance

Long (C9) Diamine Chain

Low Moisture Absorption
Commercial Grade Nylon (PA66)
Fully Aliphatic Structure

Good Toughness

High Stiffness

Shorter (C6) Diamine Chain

Click to download full resolution via product page

Structure-Property Relationship of PA9T vs. PAG66.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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